molecular formula C9H12N4O3S B8376788 5-amino-3-(4-hydroxybutyl)-6H-thiazolo[4,5-d]pyrimidine-2,7-dione

5-amino-3-(4-hydroxybutyl)-6H-thiazolo[4,5-d]pyrimidine-2,7-dione

Cat. No.: B8376788
M. Wt: 256.28 g/mol
InChI Key: NSWIKWQLLTZSSU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-amino-3-(4-hydroxybutyl)-6H-thiazolo[4,5-d]pyrimidine-2,7-dione is a useful research compound. Its molecular formula is C9H12N4O3S and its molecular weight is 256.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H12N4O3S

Molecular Weight

256.28 g/mol

IUPAC Name

5-amino-3-(4-hydroxybutyl)-6H-[1,3]thiazolo[4,5-d]pyrimidine-2,7-dione

InChI

InChI=1S/C9H12N4O3S/c10-8-11-6-5(7(15)12-8)17-9(16)13(6)3-1-2-4-14/h14H,1-4H2,(H3,10,11,12,15)

InChI Key

NSWIKWQLLTZSSU-UHFFFAOYSA-N

Canonical SMILES

C(CCO)CN1C2=C(C(=O)NC(=N2)N)SC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-Amino-3-(4-acetoxybutyl)thiazolo[4,5-d]pyrimidine-2,7(3H,6H)-dione (230 mg, 771 μmol) and conc. NH4OH (10 mL) was placed in a pressure bottle and stirred at ambient temperature for 18 h. The solution was evaporated under vacuum and the residual solid was stirred with H2O (10 mL). The solid was collected by filtration, crystallized from a MeOH:H2O mixture and dried in vacuum at 80° C. for 3 d; 120 mg (468 μmol, 61%), mp 258-260 ° C. Ir (KBr): ν3305 and 3189 (OH, NH, NH2), and 1650 broad (C=O, C=N) cm-1. Uv, λmax (nm), (ε×10-3): pH 1, 302 (9.83), 250 (8.47), 222 (30.3); H2O, 302 (9.70), 250 (8.37), 222 (30.4); pH 11, 292 (7.71), 250 (7.47), 224 (9.62). 1H nmr (DMSO-d6): δ1.35-1.42 (m, 2H, CH2), 1.60-1.68 (m, 2H, CH2), 3.38 (m, 2H, OCH2), 3.76 (t, 2H, NCH2), 4.40 (t, 1H, OH), 6.89 (br s, 2H, NH2), and 11.06 (br s, 1H, NH). Anal. Calc'd for C9H12N4O3S (256.28): C, 42.18; H, 4.72; N, 21.86. Found: 42.05; H, 4.67; N, 21.72.
Name
5-Amino-3-(4-acetoxybutyl)thiazolo[4,5-d]pyrimidine-2,7(3H,6H)-dione
Quantity
230 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One

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